Cas no 2138145-50-1 (3-Benzofurancarboxylic acid, 4,5-dichloro-2,3-dihydro-, methyl ester)

• Product Name: 3-Benzofurancarboxylic acid, 4,5-dichloro-2,3-dihydro-, methyl ester
• CAS No: 2138145-50-1
• MF: C₁₀H₈Cl₂O₃
• MW: 247.074721336365
• CID: 5298895
• Update Time: 2025-10-18

3-Benzofurancarboxylic acid, 4,5-dichloro-2,3-dihydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboxylic acid, 4,5-dichloro-2,3-dihydro-, methyl ester

• Inchi： 1S/C10H8Cl2O3/c1-14-10(13)5-4-15-7-3-2-6(11)9(12)8(5)7/h2-3,5H,4H2,1H3
• InChI Key： CVUSOSBUVGBDLJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C(Cl)=C2C(C(OC)=O)C1

Additional information on 3-Benzofurancarboxylic acid, 4,5-dichloro-2,3-dihydro-, methyl ester

3-Benzofurancarboxylic Acid, 4,5-Dichloro-2,3-Dihydro-, Methyl Ester (CAS No. 2138145-50-1)

3-Benzofurancarboxylic acid, 4,5-dichloro-2,3-dihydro-, methyl ester (CAS No. 2138145-50-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and structural versatility.

The chemical structure of 3-benzofurancarboxylic acid, 4,5-dichloro-2,3-dihydro-, methyl ester is characterized by a benzofuran ring system substituted with dichloro and dihydro functionalities, along with a methyl ester group. The presence of these functional groups imparts specific chemical and physical properties to the compound, making it an interesting subject for both academic research and industrial applications.

In the realm of pharmaceutical research, 3-benzofurancarboxylic acid, 4,5-dichloro-2,3-dihydro-, methyl ester has shown promising potential as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant inhibition of inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Furthermore, preliminary research has also explored the anti-cancer properties of 3-benzofurancarboxylic acid, 4,5-dichloro-2,3-dihydro-, methyl ester. A study conducted by a team of researchers at the National Cancer Institute found that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2. These findings open up new avenues for the development of targeted cancer therapies.

Beyond its biological activities, 3-benzofurancarboxylic acid, 4,5-dichloro-2,3-dihydro-, methyl ester has also been investigated for its potential applications in materials science. The unique electronic properties of benzofuran derivatives make them suitable for use in organic electronics and photovoltaic devices. Research published in Advanced Materials has demonstrated that this compound can be used as a building block for the synthesis of conjugated polymers with enhanced electronic performance. These polymers have shown promise in applications such as organic solar cells and field-effect transistors.

The synthesis of 3-benzofurancarboxylic acid, 4,5-dichloro-2,3-dihydro-, methyl ester typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of a suitable aryl aldehyde with a β-ketoester followed by cyclization and chlorination steps. The detailed synthetic protocol has been described in several peer-reviewed journals and is widely accessible to researchers in both academic and industrial settings.

In terms of safety and handling, it is important to note that while 3-benzofurancarboxylic acid, 4,5-dichloro-2,3-dihydro-, methyl ester is not classified as a hazardous material under current regulations, it should still be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure the well-being of researchers and laboratory personnel.

In conclusion, 3-benzofurancarboxylic acid, 4,5-dichloro-2,3-dihydro-, methyl ester (CAS No. 2138145-50-1) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and biological activities make it an exciting subject for ongoing research and development. As more studies are conducted on this compound, it is likely that new applications will emerge, further solidifying its importance in the scientific community.